1-[4-(4-Fluorophenyl)piperazin-1-yl]-2-(2-methoxyphenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(4-Fluorophenyl)piperazin-1-yl]-2-(2-methoxyphenoxy)ethanone, commonly known as FPE, is a chemical compound that has been studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of FPE is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a dopamine D2 receptor antagonist. This dual action may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
FPE has been shown to increase levels of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to decrease levels of corticosterone, a stress hormone, in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using FPE in lab experiments is its high potency and selectivity for certain receptors, which allows for more precise manipulation of neurotransmitter systems. However, its complex synthesis method and limited availability may make it difficult to use in large-scale studies.
Future Directions
There are several potential future directions for research on FPE. One area of interest is its potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications for neurological and psychiatric disorders.
Synthesis Methods
FPE can be synthesized through a multi-step process that involves the reaction of 4-fluorophenylpiperazine with 2-methoxyphenol and ethyl chloroacetate. The resulting product is then treated with hydrochloric acid to obtain the final compound, FPE.
Scientific Research Applications
FPE has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, and has also been investigated for its potential as a treatment for schizophrenia and drug addiction.
Properties
Molecular Formula |
C19H21FN2O3 |
---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(2-methoxyphenoxy)ethanone |
InChI |
InChI=1S/C19H21FN2O3/c1-24-17-4-2-3-5-18(17)25-14-19(23)22-12-10-21(11-13-22)16-8-6-15(20)7-9-16/h2-9H,10-14H2,1H3 |
InChI Key |
WVWANHPIULQEDN-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.